Cas no 17106-95-5 (Phenol, 2-[[(3-methylphenyl)amino]methyl]-)

Phenol, 2-[[(3-methylphenyl)amino]methyl]- structure
17106-95-5 structure
Product Name:Phenol, 2-[[(3-methylphenyl)amino]methyl]-
CAS No:17106-95-5
MF:C14H15NO
MW:213.275003671646
CID:1353783
PubChem ID:3236648
Update Time:2025-04-20

Phenol, 2-[[(3-methylphenyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[[(3-methylphenyl)amino]methyl]-
    • CHEMBL1328095
    • 2-[(3-methylanilino)methyl]phenol
    • SCHEMBL13198518
    • 2-{[(3-methylphenyl)amino]methyl}phenol
    • CS-0333886
    • SMR000020483
    • IDI1_024006
    • STK891678
    • 2-([(3-Methylphenyl)amino]methyl)phenol
    • BS-10762
    • AKOS000224107
    • 2-((m-Tolylamino)methyl)phenol
    • ChemDiv3_006096
    • MLS000085548
    • SR-01000087118-1
    • ALPHA-(META-TOLUIDINO)-ORTHO-CRESOL
    • HMS1490F02
    • SR-01000087118
    • HMS2186E16
    • 17106-95-5
    • Inchi: 1S/C14H15NO/c1-11-5-4-7-13(9-11)15-10-12-6-2-3-8-14(12)16/h2-9,15-16H,10H2,1H3
    • InChI Key: NBAMMAUECPRAGS-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1CNC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 213.11545
  • Monoisotopic Mass: 213.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.26
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